Cas no 2060038-38-0 (1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine)

• Product Name: 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine
• CAS No: 2060038-38-0
• MF: C₁₆H₃₁N₃
• MW: 265.437443971634
• MDL: MFCD30498566
• CID: 5183312
• PubChem ID: 125452070
• Update Time: 2025-10-29

1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(4-cyclopropyl-4-piperidinyl)-4-(2-methylpropyl)-
• 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine

• MDL： MFCD30498566
• Inchi： 1S/C16H31N3/c1-14(2)13-18-9-11-19(12-10-18)16(15-3-4-15)5-7-17-8-6-16/h14-15,17H,3-13H2,1-2H3
• InChI Key： HEZMFAQVDHOTFH-UHFFFAOYSA-N
• SMILES： N1(C2(C3CC3)CCNCC2)CCN(CC(C)C)CC1

Additional information on 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine

Comprehensive Guide to 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine (CAS No. 2060038-38-0): Properties, Applications, and Research Insights

The compound 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine (CAS No. 2060038-38-0) is a specialized piperazine derivative with a unique structural framework, combining cyclopropyl and isobutyl moieties. This molecular architecture makes it a subject of interest in pharmaceutical research, particularly in the development of central nervous system (CNS) targeting agents and receptor modulators. Its CAS number 2060038-38-0 serves as a critical identifier for researchers and suppliers in the chemical and life sciences industries.

Recent trends in drug discovery highlight the growing demand for piperazine-based scaffolds, as they offer versatile binding capabilities with biological targets. The presence of the cyclopropyl group in 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine enhances its metabolic stability, a key consideration in modern medicinal chemistry. Researchers frequently search for "piperazine derivatives for CNS applications" or "CAS 2060038-38-0 solubility and synthesis," reflecting the compound's relevance in preclinical studies.

From a chemical perspective, 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine exhibits moderate lipophilicity due to its isobutyl side chain, which influences its blood-brain barrier permeability—a hot topic in neuropharmacology. Analytical techniques such as HPLC and LC-MS are commonly employed for its characterization, as evidenced by frequent queries like "HPLC method for CAS 2060038-38-0 analysis." The compound's molecular weight (265.41 g/mol) and hydrogen bonding capacity further contribute to its potential as a lead compound in drug design.

In the context of market dynamics, suppliers of 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine often emphasize its high purity (>98%) for research applications. The compound's niche application in GPCR (G-protein-coupled receptor) research aligns with current industry focus areas, addressing search terms like "piperazine-based GPCR ligands." Its stability under standard laboratory conditions (room temperature, inert atmosphere) makes it a practical choice for high-throughput screening platforms.

Emerging discussions in chemoinformatics circles explore the structure-activity relationship (SAR) of 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine, particularly its potential interactions with dopamine and serotonin receptors. This connects to popular queries such as "CAS 2060038-38-0 biological targets" and "piperazine CNS drug candidates 2024." The compound's crystalline form and storage requirements (-20°C for long-term stability) are additional technical considerations for laboratory handling.

Future research directions for 1-(4-cyclopropylpiperidin-4-yl)-4-(2-methylpropyl)piperazine may explore its prodrug potential or formulation strategies—topics gaining traction in pharmaceutical development forums. The compound's patent landscape and regulatory status remain areas of active investigation, with search volumes for "2060038-38-0 patent applications" showing steady growth. As computational chemistry advances, molecular docking studies of this piperazine derivative continue to generate interest in both academic and industrial settings.